N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: N-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H14N4O3/c1-10-12(8-17-21-10)14(19)15-4-5-18-9-11(7-16-18)13-3-2-6-20-13/h2-3,6-9H,4-5H2,1H3,(H,15,19)
• InChI Key: LWHWMPFNXNIPLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NCCN2C=C(C=N2)C3=CC=CO3
• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves strategic chemical reactions, such as the Diels-Alder cycloaddition reaction, which has been employed with substituted furans and phenylsulfonyl ethylene, achieving high yields and explaining stereoselectivity observed in substituted furans. Furthermore, the synthesis of furan and naphtho furan derivatives through condensation, methylation, and a series of reactions showcases the versatile approaches in constructing complex furan-based compounds.

Molecular Structure Analysis

Investigations into the molecular and solid-state structures of related furan compounds through X-ray powder diffraction (XRPD) and density functional theory (DFT) highlight the intricate details of their geometrical configurations. For example, the study of a nitro-furan compound provides insights into intermolecular interactions and solid-state packing, using Hirshfeld surface analysis.

Chemical Reactions Analysis

The reactivity of furan compounds with sulfonyl groups has been explored through various chemical reactions. Copper/silver-mediated cascade reactions for constructing sulfonylbenzo [b]furans from hydroxycinnamic acids and sodium sulfinates demonstrate the chemical versatility and potential synthetic utility of these compounds.

Scientific Research Applications

• .

Visualization of Angiotensin II Receptors

The compound’s structural features allow it to participate in chemical reactions, including the Diels-Alder cycloaddition. .

Furan Platform Chemicals

Beyond its role in medicine, furan compounds contribute to the field of sustainable chemistry. Furan platform chemicals (FPCs), such as furfural and 5-hydroxymethylfurfural, are directly derived from biomass. .

Functionalized β-Lactams

Researchers have synthesized functionalized β-lactams using (E)-1-(furan-2-yl)-N-[(4-methoxyphenyl)-methyl]methanimine. .

Mechanism of Action

New furan-based derivatives have been designed, synthesized, and evaluated for their cytotoxic and tubulin polymerization inhibitory activities. DNA flow cytometric study of pyridine carbohydrazide 4 and N -phenyl triazinone 7 demonstrated G 2 /M phase cell cycle disruptions. Accumulation of cells in the pre-G1 phase and positive annexin V/PI staining, which may be caused by degeneration or fragmentation of the genetic components, suggested that cell death occurs via an apoptotic cascade.